Cas no 103955-73-3 (Plipastatin B 1 (9CI))

• Product Name: Plipastatin B 1 (9CI)
• CAS No: 103955-73-3
• MF: C₇₄H₁₁₄N₁₂O₂₀
• MW: 1491.76538038254
• CID: 186659
• PubChem ID: 190632
• Update Time: 2025-04-19

Plipastatin B 1 (9CI) Chemical and Physical Properties

Names and Identifiers

• Plipastatin B 1 (9CI)
• 12,15-Ethenopyrrolo[2,1-l][1,4,7,10,13,16,19,22]oxaheptaazacyclononacosine,cyclic peptide deriv.
• L-Isoleucine,N-[N-[N2-[1-[N-[N-[N-[N-[N2-[N-(3-hydroxy-1-oxohexadecyl)-L-a-glutamyl]-D-ornithyl]-L-tyrosyl]-D-allothreonyl]-L-a-glutamyl]-D-valyl]-L-prolyl]-L-glutaminyl]-D-tyrosyl]-,g1-lactone, (R)-
• PlipastatinA 1, 6-D-valine-
• 5-[[5-amino-1-[[10-(3-amino-3-oxopropyl)-4-butan-2-yl-22-(2-carboxyethyl)-25-(1-hydroxyethyl)-7-[(4-hydroxyphenyl)methyl]-3,6,9,12,18,21,24,27-octaoxo-19-propan-2-yl-2-oxa-5,8,11,17,20,23,26-heptazatricyclo[28.2.2.013,17]tetratriaconta-1(33),30(34),31-trien-28-yl]amino]-1-oxopentan-2-yl]amino]-4-(3-hydroxyhexadecanoylamino)-5-oxopentanoic acid
• Plipastatin B 1
• Plipastatin A 1, 6-D-valine-
• L-Isoleucine, N-(N-(N2-(1-(N-(N-(N-(N-(N2-(N-(3-hydroxy-1-oxohexadecyl)-L-alpha-glutamyl)-D-ornithyl)-L-tyrosyl)-D-allothreonyl)-L-alpha-glutamyl)-D-valyl)-L-prolyl)-L-glutaminyl)-D-tyrosyl)-, gamma1-lactone,(R)-
• 103955-73-3

• Inchi： 1S/C74H114N12O20/c1-7-9-10-11-12-13-14-15-16-17-18-21-49(89)42-59(91)77-52(33-36-60(92)93)66(97)78-51(22-19-38-75)65(96)81-56-41-47-26-30-50(31-27-47)106-74(105)63(44(5)8-2)84-69(100)55(40-46-24-28-48(88)29-25-46)82-67(98)53(32-35-58(76)90)79-71(102)57-23-20-39-86(57)73(104)62(43(3)4)83-68(99)54(34-37-61(94)95)80-72(103)64(45(6)87)85-70(56)101/h24-31,43-45,49,51-57,62-64,87-89H,7-23,32-42,75H2,1-6H3,(H2,76,90)(H,77,91)(H,78,97)(H,79,102)(H,80,103)(H,81,96)(H,82,98)(H,83,99)(H,84,100)(H,85,101)(H,92,93)(H,94,95)
• InChI Key： BBRYHXPVDSFBGT-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)NC(C(CCC(=O)O)NC(C(C(C)O)NC(C(CC2C=CC(=CC=2)OC(C(C(C)CC)NC(C(CC2C=CC(=CC=2)O)NC(C(CCC(N)=O)NC(C2CCCN21)=O)=O)=O)=O)NC(C(CCCN)NC(C(CCC(=O)O)NC(CC(CCCCCCCCCCCCC)O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1490.82782
• Monoisotopic Mass: 1490.82723407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 106
• Rotatable Bond Count: 37
• Complexity: 2870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 513Ų

Experimental Properties

• PSA: 512.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides